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Compound of Interest

Compound Name: 4,4-Dimethoxybutan-1-ol

Cat. No.: B050898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4-dimethoxybutan-1-ol, a
versatile bifunctional molecule with applications in organic synthesis. This document details its
nomenclature, chemical properties, and a representative synthetic protocol.

Chemical Identity and Nomenclature

The nomenclature of a chemical compound is critical for unambiguous identification in research
and development. 4,4-Dimethoxybutan-1-ol is recognized by its systematic IUPAC name and
a variety of synonyms.

IUPAC Name: 4,4-dimethoxybutan-1-ol[1]

Synonyms: A comprehensive list of synonyms for 4,4-dimethoxybutan-1-ol is provided below,
which can be useful when searching chemical databases and literature.

4,4-Dimethoxy-1-butanol

4-Hydroxybutanal dimethyl acetal

4-Hydroxy-butyraldehyde dimethyl acetal

1,1-Dimethoxy-4-hydroxybutane
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e 4, 4-dimethoxybutanol

Physicochemical Properties

A summary of the key physicochemical properties of 4,4-dimethoxybutan-1-ol is presented in
the table below. This data is essential for its handling, storage, and application in experimental

settings.
Property Value
Molecular Formula CeH1403
Molecular Weight 134.17 g/mol
CAS Number 23068-87-3
Boiling Point 180.9 °C at 760 mmHg
Density 0.97 g/cm?3
Flash Point 63.2 °C
Refractive Index 1.418

Synthesis of 4,4-Dimethoxybutan-1-ol

4,4-Dimethoxybutan-1-ol is a valuable building block in organic synthesis due to its two
distinct reactive sites: a primary alcohol and a dimethyl acetal. The acetal serves as a stable
protecting group for a butyraldehyde functionality, which can be deprotected under acidic
conditions. This allows for selective reactions at the hydroxyl group.[1]

A common and efficient method for the synthesis of 4,4-dimethoxybutan-1-ol involves a two-
step process starting from a suitable precursor like 4-oxobutyraldehyde. The first step is an
acid-catalyzed acetalization, followed by the selective reduction of the aldehyde.[1]

Experimental Protocol: Synthesis via Reduction of 4,4-
Dimethoxybutanal

The following is a representative experimental protocol for the synthesis of 4,4-
dimethoxybutan-1-ol from 4,4-dimethoxybutanal.
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Materials:

4,4-dimethoxybutanal

o Methanol (MeOH)

e Sodium borohydride (NaBHa)

e Dichloromethane (DCM)

o Deionized water

e Saturated aqueous ammonium chloride (NH4Cl)
e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Reaction Setup: A solution of 4,4-dimethoxybutanal in a mixture of dichloromethane and
methanol is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in
an ice bath.

e Reduction: Sodium borohydride is added portion-wise to the stirred solution, maintaining the
temperature at 0-5 °C. The reaction progress can be monitored by thin-layer chromatography
(TLC).

e Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of
deionized water.

o Work-up: The reaction mixture is transferred to a separatory funnel. The organic layer is
separated, and the aqueous layer is extracted with dichloromethane.

e Washing: The combined organic layers are washed with saturated aqueous ammonium
chloride and then with brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude 4,4-dimethoxybutan-1-ol.
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o Purification: The crude product can be further purified by distillation or column
chromatography if necessary.

Visualizing the Synthetic Pathway

The synthesis of 4,4-dimethoxybutan-1-ol from a precursor like y-butyrolactone involves
several key transformations. The logical workflow for this synthesis is depicted in the following
diagram.
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Caption: Synthetic pathway for 4,4-dimethoxybutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4,4-Dimethoxybutan-1-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050898#4-4-dimethoxybutan-1-ol-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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